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Compound of Interest

Compound Name: Octanedinitrile

cat. No.: B1195947

In-Depth Technical Guide to Octanedinitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanedinitrile, also known as suberonitrile or 1,6-dicyanohexane, is a dinitrile with the
chemical formula CsH12N2. This document provides a comprehensive technical overview of its
chemical and physical properties, a detailed experimental protocol for its synthesis, its
relevance in metabolic pathways, and its potential applications in research and drug
development.

Molecular and Physical Properties

The fundamental properties of Octanedinitrile are summarized below. The molecular weight is
derived from the atomic weights of its constituent elements: Carbon (=12.011 u), Hydrogen
(=1.008 u), and Nitrogen (=14.007 u).

Calculation of Molecular Weight: (8 x 12.011) + (12 x 1.008) + (2 x 14.007) = 96.088 + 12.096
+ 28.014 = 136.198 g/mol

This calculated value is consistent with experimentally determined and published values.[1]

Table 1: Physicochemical Properties of Octanedinitrile

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1195947?utm_src=pdf-interest
https://www.benchchem.com/product/b1195947?utm_src=pdf-body
https://www.benchchem.com/product/b1195947?utm_src=pdf-body
https://healthmatters.io/understand-blood-test-results/suberic-acid-6
https://www.benchchem.com/product/b1195947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Molecular Formula CsH12N:2

Molecular Weight 136.19 g/mol

IUPAC Name Octanedinitrile

Synonyms Suberonitrile, 1,6-Dicyanohexane
CAS Number 629-40-3

Appearance Colorless liquid

Density 0.951 g/mL

Melting Point 1-3°C

Boiling Point 295.1 °C

Solubility in Water

50 g/L at 20 °C

Experimental Protocols
Synthesis of Octanedinitrile from Suberic Acid

A common method for the synthesis of dinitriles is the dehydration of the corresponding
dicarboxylic acid diamide, which is formed in situ from the dicarboxylic acid and ammonia. The
following protocol is adapted from established methods for dinitrile synthesis.

Reaction Scheme:

HOOC-(CH2)e-COOH + 2 NH3 — H2NOC-(CH2)6-CONH2 + 2 H20 H2NOC-(CH2)6-CONH2 —
NC-(CHz2)e-CN + 2 H20

Materials:
e Suberic acid (Octanedioic acid)
o Ammonia (gas or aqueous solution)

o Dehydration catalyst (e.g., silica gel, alumina, or a phosphorus-based catalyst)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1195947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» High-boiling point solvent (optional, for liquid-phase synthesis)
Procedure (Vapor-Phase Synthesis):

o Catalyst Bed Preparation: A tubular reactor is packed with a suitable dehydration catalyst.
The reactor is heated to the reaction temperature, typically between 250-450 °C.

o Reactant Preparation: Suberic acid is melted and vaporized. It is then mixed with ammonia
gas in a predetermined molar ratio (an excess of ammonia is typically used).

o Reaction: The gaseous mixture of suberic acid and ammonia is passed through the heated
catalyst bed. The contact time is controlled to ensure complete conversion.

e Product Collection: The reaction products, including octanedinitrile, water, and unreacted
ammonia, are passed through a condenser. The liquid products are collected, while the non-
condensable gases are scrubbed.

 Purification: The collected liquid is subjected to fractional distillation under reduced pressure
to separate the octanedinitrile from water and any byproducts.

Purification of Octanedinitrile

For high-purity octanedinitrile suitable for sensitive applications, the following purification
method can be employed:

e Acid Wash: The crude octanedinitrile is washed twice with a half-volume of concentrated
hydrochloric acid to remove any basic impurities.

e Base Wash: The organic layer is then washed with a saturated aqueous solution of sodium
bicarbonate to neutralize any remaining acid.

» Drying: The washed octanedinitrile is dried over anhydrous magnesium sulfate.

« Distillation: The dried product is filtered and then distilled under reduced pressure to yield
pure octanedinitrile.

Biological Significance and Signaling Pathways
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While Octanedinitrile itself is not directly implicated in major signaling pathways, its precursor,
suberic acid (octanedioic acid), is a significant metabolite in fatty acid metabolism. Elevated
levels of suberic acid in urine are a key biomarker for certain metabolic disorders related to
fatty acid oxidation.[1][2][3][4][5]

The metabolic pathway leading to the formation of suberic acid involves w-oxidation of fatty
acids, followed by B-oxidation. This pathway becomes particularly active when the primary [3-
oxidation of fatty acids is impaired.

Long-Chain Fatty Acids

-Oxidation
(ER, Cytochrome P450)

Click to download full resolution via product page

Metabolic pathway showing the formation of suberic acid.

Applications in Drug Development and Research

Nitrile-containing compounds are prevalent in pharmaceuticals due to the unique properties of
the nitrile group. It can act as a bioisostere for other functional groups, participate in hydrogen
bonding, and improve the metabolic stability of a drug molecule. While specific applications of
octanedinitrile in marketed drugs are not widely documented, its structure makes it a valuable
intermediate in organic synthesis for creating more complex molecules.

Potential Roles of Octanedinitrile in Synthesis:

o Backbone for Symmetrical Molecules: The C8 backbone of octanedinitrile can be used to
synthesize molecules with symmetrical structures.

e Conversion to Other Functional Groups: The nitrile groups can be hydrolyzed to carboxylic
acids, reduced to amines, or reacted to form various heterocyclic rings, which are common
motifs in pharmacologically active compounds.
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e Precursor to Diamines and Diacids: Reduction of octanedinitrile yields 1,8-diaminooctane,
and hydrolysis yields suberic acid. Both are useful building blocks in medicinal chemistry and
polymer science.

Safety and Handling

Octanedinitrile is classified as toxic if swallowed, and may be harmful in contact with skin or if
inhaled. It is combustible and should be handled in a well-ventilated area, away from open
flames and sources of ignition. Standard personal protective equipment, including gloves,
safety glasses, and a lab coat, should be worn when handling this chemical. Store in a tightly
sealed container in a cool, dry place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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